2-(6,7-dimethoxy-2,4-dioxo-3-(4-(piperidine-1-carbonyl)benzyl)-3,4-dihydroquinazolin-1(2H)-yl)-N-isopropylacetamide

• IUPAC Name: 2-[6,7-dimethoxy-2,4-dioxo-3-[[4-(piperidine-1-carbonyl)phenyl]methyl]quinazolin-1-yl]-N-propan-2-ylacetamide
• InChI: InChI=1S/C28H34N4O6/c1-18(2)29-25(33)17-31-22-15-24(38-4)23(37-3)14-21(22)27(35)32(28(31)36)16-19-8-10-20(11-9-19)26(34)30-12-6-5-7-13-30/h8-11,14-15,18H,5-7,12-13,16-17H2,1-4H3,(H,29,33)
• InChI Key: ZOTXTUQEFKOTPX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CN1C2=CC(=C(C=C2C(=O)N(C1=O)CC3=CC=C(C=C3)C(=O)N4CCCCC4)OC)OC
• Molecular Formula: C28H34N4O6
• Molecular Weight: 522.6 g/mol
• CAS No.: 1242859-09-1

Description

2-(6,7-dimethoxy-2,4-dioxo-3-(4-(piperidine-1-carbonyl)benzyl)-3,4-dihydroquinazolin-1(2H)-yl)-N-isopropylacetamide is a useful research compound. Its molecular formula is C28H34N4O6 and its molecular weight is 522.602. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Properties and Drug Discovery

Research has indicated that derivatives of the compound, specifically those incorporating the piperidine moiety, show promising antimicrobial activity. For instance, chalcones derived from similar compounds exhibited significant antimicrobial activity against a variety of pathogens, including Escherichia coli and Staphylococcus aureus, suggesting their potential as lead compounds in the development of new antimicrobial agents (Mukhtar et al., 2022). This aligns with the ongoing search for new antimicrobial agents in response to the global challenge of antibiotic resistance.

Synthesis of Complex Molecules

The compound has also been explored as a starting material in the synthesis of complex molecules, such as tetrahydroprotoberberines and bisbenzylisoquinoline alkaloids, which have significant pharmacological activities. The controlled deprotonation and subsequent alkylation of similar compounds have been utilized to prepare various alkaloids, showcasing the compound's versatility as a precursor in organic synthesis (Blank & Opatz, 2011).

Tuberculosis Drug Discovery

In the realm of tuberculosis drug discovery, derivatives of the compound have been identified as effective inhibitors of Mycobacterium tuberculosis growth, demonstrating the compound's relevance in the development of new therapeutic agents against tuberculosis. The structure-activity relationship studies of these derivatives have highlighted key determinants of their biological activity, paving the way for the design of more potent anti-tubercular agents (Odingo et al., 2014).